Cas no 94226-98-9 (Magnesium, bromo(3,7-dimethyl-2,6-octadienyl)-)

• Product Name: Magnesium, bromo(3,7-dimethyl-2,6-octadienyl)-
• CAS No: 94226-98-9
• MF: C₁₀H₁₇BrMg
• MW: 241.450982809067
• MDL: MFCD11553265
• CID: 4343808
• PubChem ID: 129666880
• Update Time: 2025-06-08

Magnesium, bromo(3,7-dimethyl-2,6-octadienyl)- Chemical and Physical Properties

Names and Identifiers

• Magnesium, bromo(3,7-dimethyl-2,6-octadienyl)-
• homogeranyl-magnesium bromide, Fandachem
• CAS.No: 94226-98-9 Fandachem
• homogeranyl-magnesium bromide
• Geranylmagnesium bromide, 0.25 M in THF
• geranylmagnesium bromide
• 94226-98-9
• magnesium;(6E)-2,6-dimethylocta-2,6-diene;bromide
• MFCD11553265

• MDL： MFCD11553265
• Inchi： 1S/C10H17.BrH.Mg/c1-5-10(4)8-6-7-9(2)3;;/h5,7H,1,6,8H2,2-4H3;1H;/q;;+1/p-1
• InChI Key： KFJKHLKLVURFOB-UHFFFAOYSA-M
• SMILES： C(C)(=CC[Mg]Br)CCC=C(C)C

Computed Properties

• Exact Mass: 240.03640Da
• Monoisotopic Mass: 240.03640Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Magnesium, bromo(3,7-dimethyl-2,6-octadienyl)-

Exploring Magnesium, bromo(3,7-dimethyl-2,6-octadienyl)- (CAS No. 94226-98-9): Properties, Applications, and Innovations

Magnesium, bromo(3,7-dimethyl-2,6-octadienyl)- (CAS No. 94226-98-9) is a specialized organomagnesium compound that has garnered significant attention in organic synthesis and material science. Its unique molecular structure, featuring a bromo substituent and a 3,7-dimethyl-2,6-octadienyl chain, enables versatile reactivity, making it valuable for Grignard reactions and catalytic processes. Researchers and industries are increasingly exploring its potential in pharmaceuticals, agrochemicals, and advanced polymers, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound’s relevance is further amplified by current trends in green chemistry and precision synthesis. As industries seek alternatives to traditional reagents with higher toxicity or environmental impact, Magnesium, bromo(3,7-dimethyl-2,6-octadienyl)- offers a balance of reactivity and selectivity. Its role in forming carbon-carbon bonds—a cornerstone of organic synthesis—has been highlighted in recent studies, particularly in the development of bioactive molecules and functional materials. This aligns with frequent search queries such as "eco-friendly Grignard reagents" and "high-efficiency organomagnesium compounds," reflecting user interest in sustainable methodologies.

From a technical perspective, the compound’s stability and solubility profile make it suitable for both laboratory-scale and industrial applications. Its CAS No. 94226-98-9 serves as a critical identifier for regulatory and safety documentation, ensuring compliance in global markets. Notably, the 3,7-dimethyl-2,6-octadienyl moiety contributes to enhanced steric control during reactions, a feature often sought after in asymmetric synthesis—a topic frequently searched by chemists exploring "chiral auxiliary agents" or "stereoselective catalysts."

Innovations in catalysis have further propelled interest in this compound. For instance, its integration into cross-coupling reactions—a hot topic in pharmaceutical R&D—demonstrates its utility in constructing complex molecular architectures. Online discussions and academic papers often link Magnesium, bromo(3,7-dimethyl-2,6-octadienyl)- to keywords like "C-C bond formation" and "metal-organic frameworks," underscoring its interdisciplinary appeal. Additionally, its potential in polymer modification has been explored, addressing search trends related to "high-performance materials" and "smart polymers."

Safety and handling protocols for CAS No. 94226-98-9 adhere to standard organometallic practices, emphasizing inert atmosphere operations and moisture-free conditions. While not classified as hazardous under typical use scenarios, its reactivity necessitates proper storage, a point often queried in forums discussing "handling air-sensitive reagents." This practical focus enhances the compound’s accessibility to a broader audience, from academic researchers to industrial chemists.

Looking ahead, the compound’s adaptability positions it as a candidate for emerging technologies such as flow chemistry and automated synthesis platforms. These areas, frequently searched in conjunction with "lab automation" and "continuous manufacturing," highlight the intersection of traditional chemistry with cutting-edge innovation. As demand grows for scalable and reproducible synthetic methods, Magnesium, bromo(3,7-dimethyl-2,6-octadienyl)- is poised to play a pivotal role in shaping future chemical workflows.

In summary, Magnesium, bromo(3,7-dimethyl-2,6-octadienyl)- (CAS No. 94226-98-9) exemplifies the synergy between fundamental research and applied science. Its multifaceted applications, coupled with rising interest in sustainable and efficient chemistry, ensure its continued relevance in both academic and industrial settings. By addressing common search queries and aligning with contemporary trends, this overview aims to provide a comprehensive yet accessible resource for professionals navigating the evolving landscape of organometallic chemistry.